Cas no 2770545-21-4 (tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate)

• Product Name: tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate
• CAS No: 2770545-21-4
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6336031
• PubChem ID: 165993383
• Update Time: 2025-06-10

tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397117
• tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate
• 2770545-21-4

• Inchi： 1S/C12H19N3O3/c1-11(2,3)18-10(17)14-6-9(16)15-8-12(7-13)4-5-12/h4-6,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： XLBQWUIBUQFJRX-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC1(C#N)CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.2Ų

Additional information on tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate (CAS No. 2770545-21-4)

The compound tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate (CAS No. 2770545-21-4) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanocyclopropyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate is its role in peptide mimetics and small-molecule therapeutics. The presence of the carbamate group enhances its stability under physiological conditions, while the cyanocyclopropyl fragment contributes to its binding affinity with biological targets. This combination has sparked interest in applications such as cancer therapy and neurodegenerative disease research, where targeted molecular interactions are critical.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS No. 2770545-21-4 has grown exponentially, driven by advancements in high-throughput screening and combinatorial chemistry. The compound’s compatibility with modern click chemistry and bioconjugation techniques further expands its utility in drug delivery systems and diagnostic probes. These trends align with the broader shift toward personalized medicine and precision agriculture, where tailored chemical solutions are paramount.

From a synthetic perspective, tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate is often prepared via multistep organic reactions, including Ugi reactions or amide coupling strategies. Its tert-butyloxycarbonyl (Boc) protecting group is particularly advantageous in peptide synthesis, as it can be selectively removed under mild acidic conditions. This property is highly valued in solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical development.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike many traditional intermediates, CAS No. 2770545-21-4 is designed to minimize hazardous byproducts, aligning with the principles of green chemistry. This makes it a preferred choice for industries aiming to reduce their carbon footprint while maintaining high synthetic efficiency. Researchers frequently search for sustainable alternatives in chemical synthesis, and this compound fits well within that paradigm.

Looking ahead, the potential of tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate in AI-driven drug discovery cannot be overlooked. With the rise of machine learning in molecular design, compounds with well-defined structural motifs—like this one—are increasingly used to train predictive models. Its scaffold diversity and functional group compatibility make it a promising candidate for virtual screening libraries, a hot topic in modern cheminformatics.

In conclusion, tert-butyl N-({[(1-cyanocyclopropyl)methyl]carbamoyl}methyl)carbamate (CAS No. 2770545-21-4) represents a convergence of innovation in synthetic chemistry and biomedical applications. Its relevance to drug development, sustainable practices, and computational chemistry ensures its continued prominence in scientific literature and industrial workflows. As research evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and material engineering.